5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(3,5-dichlorophenyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C8H5Cl2N3O/c9-5-1-4(2-6(10)3-5)7-12-13-8(11)14-7/h1-3H,(H2,11,13)
• InChI Key: KPFHBSFTGVELLO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C2=NN=C(O2)N
• Molecular Formula: C8H5Cl2N3O
• Molecular Weight: 230.05 g/mol
• CAS No.: 1016495-77-4

Description

5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine, also known as OXA, is a heterocyclic compound with a variety of applications in scientific research. It is a colorless solid that is insoluble in water and has a molecular weight of 257.05 g/mol. OXA has a melting point of 165-168°C, and is synthesized through a reaction between 3,5-dichloroaniline and ethyl chloroformate. OXA is used in a variety of scientific research applications, including biochemical and physiological studies, and its mechanism of action and effects on living organisms have been extensively studied.

Scientific Research Applications

Chemical Synthesis and Reactions

• Synthesis and Structural Analysis : Research by Jäger et al. (2002) explored the chemical reactions involving similar compounds to 5-(3,5-Dichlorophenyl)-1,3,4-oxadiazol-2-amine, particularly focusing on the ring fission and C-C bond cleavage reactions, offering insights into the complex chemical behavior and structural analysis of these compounds (Jäger et al., 2002).

• Heterocyclic Compound Synthesis : Abbas et al. (2017) conducted a study on the synthesis of new heterocyclic compounds based on 5-aryl-1,3,4-oxadiazole, which is structurally related to the compound of interest. This research contributes to understanding the broader applications and synthetic pathways of such compounds (Abbas et al., 2017).

Antimicrobial and Biological Activities

• Antimicrobial Properties : JagadeeshPrasad et al. (2015) investigated the synthesis and antimicrobial evaluation of Mannich bases bearing a 1,3,4-oxadiazoline ring system. This research is significant for understanding the antimicrobial potential of compounds related to this compound (JagadeeshPrasad et al., 2015).

• Anti-inflammatory and Anti-Proliferative Activities : A study by Al-Wahaibi et al. (2021) on 1,3,4-Oxadiazole N-Mannich Bases revealed their significant antimicrobial and anti-proliferative activities. Such findings are crucial for understanding the potential biological applications of this compound in medicinal chemistry (Al-Wahaibi et al., 2021).

Advanced Synthesis Techniques

• Novel Synthesis Methods : Ramazani and Rezaei (2010) developed a novel method for synthesizing 1,3,4-oxadiazole derivatives, offering a new approach that could be applicable to the synthesis of this compound (Ramazani & Rezaei, 2010).

Mechanism of Action

Target of Action

Compounds with similar structures have been used to synthesize various biological materials and organic compounds .

Mode of Action

A compound with a similar structure, fluralaner, inhibits γ-aminobutyric acid (gaba)-gated chloride channels (gaba a receptors) and l-glutamate-gated chloride channels (glucls) . The potency of Fluralaner is comparable to fipronil, a related GABA-antagonist insecticide and acaricide .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biological pathways .

Pharmacokinetics

A study on a structurally similar compound, 2-(4-amino-3,5-dichlorophenyl)-2-(isopropylamino)ethanol, showed that it was excreted unchanged in the urine of laboratory animals after a single oral administration at doses of 270 and 540 μg/kg .

Result of Action

Compounds with similar structures have been used in life science research .

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity in various chemical reactions. Given the known activities of other oxadiazole and dichlorophenyl compounds, this compound could have potential applications in medicinal chemistry or material science.